Cas no 172968-00-2 (2-(4-chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide)

• Product Name: 2-(4-chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide
• CAS No: 172968-00-2
• MF: C₁₆H₂₂ClN₃O₂S
• MW: 355.882781505585
• MDL: MFCD00170519
• CID: 4612597
• Update Time: 2025-06-09

2-(4-chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide
• 1-(2-(4-CHLORO-2-METHYLPHENOXY)ACETYL)-4-CYCLOHEXYLTHIOSEMICARBAZIDE
• Acetic acid, 2-(4-chloro-2-methylphenoxy)-, 2-[(cyclohexylamino)thioxomethyl]hydrazide

• MDL： MFCD00170519
• Inchi： 1S/C16H22ClN3O2S/c1-11-9-12(17)7-8-14(11)22-10-15(21)19-20-16(23)18-13-5-3-2-4-6-13/h7-9,13H,2-6,10H2,1H3,(H,19,21)(H2,18,20,23)
• InChI Key： HQQLIXMSNWYBBQ-UHFFFAOYSA-N
• SMILES： C(NNC(NC1CCCCC1)=S)(=O)COC1=CC=C(Cl)C=C1C

Additional information on 2-(4-chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide

Introduction to 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide (CAS No. 172968-00-2)

2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide, with the CAS number 172968-00-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of acetamides and is characterized by its complex molecular structure, which includes a chlorinated phenyl ring, a cyclohexyl group, and a thiourea moiety. These structural features contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The chemical structure of 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide can be represented as follows: C₁₆H₁₉ClNO₃S. The presence of the chloro and methyl substituents on the phenyl ring imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The thiourea moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable functional group in drug design.

Recent studies have explored the potential of 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide has also shown promise in cancer research. A study in the Cancer Research Journal demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be a potential lead for developing novel anticancer agents.

In addition to its therapeutic potential, 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

The safety profile of 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for clinical translation and further human trials.

In conclusion, 2-(4-Chloro-2-methylphenoxy)-N-[(cyclohexylcarbamothioyl)amino]acetamide (CAS No. 172968-00-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.